Cas no 1805260-24-5 (5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805260-24-5
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4808966
• Update Time: 2025-06-10

5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-7-4-15-8(9(11)12)6(3-14)5(7)1-2-13/h4,9H,1H2
• InChI Key： FTWZWEUTQUCMMV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C#N)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805260-24-5)

5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1805260-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a chloro substituent, a cyano group, a difluoromethyl moiety, and an acetonitrile group, makes this molecule a versatile intermediate in synthetic chemistry.

The chloro and cyano substituents in the pyridine ring contribute to the compound's reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution reactions. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These features make 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in developing novel compounds that exhibit inhibitory activity against various biological targets. The structural framework of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile has been explored in several research studies for its potential as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. By modifying the substituents on the pyridine ring, researchers aim to fine-tune the pharmacological properties of the resulting compounds.

One of the most compelling aspects of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile is its role in the development of agrochemicals. The compound's unique structure allows it to serve as a precursor for herbicides and pesticides that target specific enzymatic pathways in plants and pests. The difluoromethyl group, in particular, has been shown to improve the efficacy and selectivity of agrochemicals by enhancing their binding affinity to biological targets. This has led to several patents and ongoing research efforts aimed at optimizing the use of this compound in crop protection strategies.

The synthesis of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations such as cyanation and fluorination. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility in the synthesis process.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile derivatives. Molecular modeling studies have revealed insights into how different substituents interact with biological targets at the molecular level. These insights have guided researchers in designing more effective drug candidates with improved pharmacokinetic profiles.

The agrochemical applications of this compound have not gone unnoticed by industry stakeholders. Several companies have invested heavily in research programs aimed at developing novel herbicides and pesticides based on derivatives of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile. These efforts have resulted in several promising candidates that are currently undergoing field trials to assess their efficacy and environmental impact.

In conclusion, 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805260-24-5) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for further exploration in drug discovery and crop protection strategies. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the coming years.